tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate (TBAZ) is an organic compound that is used in various scientific and commercial applications. It is a small molecule that can be easily synthesized from readily available starting materials. TBAZ is a versatile compound that has many potential applications in organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate has been used in a number of scientific research applications. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which plays a role in the regulation of neurotransmitter release in the brain. It has also been studied as a potential inhibitor of the enzyme fatty acid amide hydrolase, which is involved in the metabolism of the endocannabinoid system. In addition, tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Mechanism of Action
Tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate is believed to act as an inhibitor of acetylcholinesterase, fatty acid amide hydrolase, and cyclooxygenase-2. It is thought to bind to the active sites of these enzymes, preventing them from catalyzing their respective reactions. This inhibition can lead to changes in neurotransmitter release, endocannabinoid metabolism, and inflammatory mediator production.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate depend on the enzyme that it is inhibiting. Inhibition of acetylcholinesterase can lead to increased levels of the neurotransmitter acetylcholine, which can result in increased alertness, improved memory, and improved cognitive function. Inhibition of fatty acid amide hydrolase can lead to increased levels of the endocannabinoid anandamide, which can result in increased appetite, improved mood, and improved sleep quality. Finally, inhibition of cyclooxygenase-2 can lead to decreased levels of the inflammatory mediators prostaglandins and leukotrienes, which can result in reduced inflammation and pain.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in solution. It is also relatively non-toxic and can be used at low concentrations. However, there are also some limitations. tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate is not as potent as some other inhibitors, and it can be degraded by certain enzymes. In addition, it can be difficult to separate from other compounds, and it can be expensive to purchase.
Future Directions
There are several possible future directions for tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate. It could be further studied as an inhibitor of other enzymes, such as monoamine oxidase and phosphodiesterase. It could also be studied as an activator of certain receptors, such as the serotonin receptor. In addition, it could be studied as a potential drug for the treatment of various diseases, such as Alzheimer’s disease, Parkinson’s disease, and depression. Finally, it could be studied as a potential dietary supplement for the prevention or treatment of various conditions, such as obesity and diabetes.
Synthesis Methods
Tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate can be synthesized through a three-step process. The first step involves the reaction of tert-butyl isocyanide with ethyl 2-aminooxolane-2-carboxylate. This reaction produces tert-butyl 2-(2-aminooxolane-2-yl)azetidine-1-carboxylate, which is then reacted with potassium tert-butoxide in the second step. This reaction produces tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate, the desired product. The third and final step involves the hydrolysis of the product with dilute hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-oxoazetidine-1-carboxylate with 4-aminooxolane in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl 3-oxoazetidine-1-carboxylate", "4-aminooxolane", "catalyst" ], "Reaction": [ "Add tert-butyl 3-oxoazetidine-1-carboxylate and 4-aminooxolane to a reaction vessel", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with a suitable solvent and dry to obtain tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate" ] } | |
CAS RN |
2354943-25-0 |
Product Name |
tert-butyl 3-(4-aminooxolan-2-yl)azetidine-1-carboxylate |
Molecular Formula |
C12H22N2O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
